Cas no 2097964-17-3 (6-(2-fluorobenzyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-(2-fluorobenzyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 2097964-17-3
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• CID: 5724092
• PubChem ID: 121205536
• Update Time: 2025-05-20

6-(2-fluorobenzyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• F1967-3620
• AKOS026714402
• 6-[(2-fluorophenyl)methyl]-1H-pyrimidine-2,4-dione
• 6-(2-fluorobenzyl)pyrimidine-2,4(1H,3H)-dione
• starbld0011137
• 2097964-17-3

• Inchi： 1S/C11H9FN2O2/c12-9-4-2-1-3-7(9)5-8-6-10(15)14-11(16)13-8/h1-4,6H,5H2,(H2,13,14,15,16)
• InChI Key： BCSSDPNMRDAXHD-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC1=CC(NC(N1)=O)=O

Computed Properties

• Exact Mass: 220.06480570g/mol
• Monoisotopic Mass: 220.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.2Ų

Additional information on 6-(2-fluorobenzyl)pyrimidine-2,4(1H,3H)-dione

Professional Introduction to Compound with CAS No. 2097964-17-3 and Product Name: 6-(2-fluorobenzyl)pyrimidine-2,4(1H,3H)-dione

The compound with the CAS number 2097964-17-3 and the product name 6-(2-fluorobenzyl)pyrimidine-2,4(1H,3H)-dione represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to the pyrimidine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a fluorobenzyl group and a dione moiety, contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry due to their role as key scaffolds in the design of therapeutic agents. The 6-(2-fluorobenzyl)pyrimidine-2,4(1H,3H)-dione structure exhibits promising pharmacological properties, making it a valuable candidate for further investigation. The fluorobenzyl substituent is known to enhance the metabolic stability and binding affinity of drug molecules, while the dione group provides additional functionalization possibilities for chemical modifications.

In the context of current pharmaceutical research, this compound has garnered attention for its potential applications in oncology and anti-inflammatory therapies. Pyrimidine-based compounds have been extensively studied for their ability to interact with biological targets such as enzymes and receptors involved in disease pathways. The fluorobenzyl group in this molecule may facilitate selective binding to specific biomarkers, thereby improving therapeutic efficacy while minimizing off-target effects.

Advanced computational modeling techniques have been employed to elucidate the molecular interactions of 6-(2-fluorobenzyl)pyrimidine-2,4(1H,3H)-dione with biological targets. These studies suggest that the compound can modulate key signaling pathways associated with cancer progression and inflammation. The dione moiety is particularly noteworthy for its ability to engage in hydrogen bonding and hydrophobic interactions, which are critical for drug-receptor binding affinity. This structural feature may contribute to the compound's potential as a lead candidate for further drug development.

Experimental investigations have demonstrated that derivatives of pyrimidine-2,4-diones exhibit significant biological activity. The presence of both electron-withdrawing and electron-donating groups in 6-(2-fluorobenzyl)pyrimidine-2,4(1H,3H)-dione allows for fine-tuning of its pharmacological properties through structural modifications. Researchers have explored various synthetic strategies to optimize the yield and purity of this compound, ensuring its suitability for preclinical and clinical studies.

The pharmaceutical industry has shown considerable interest in developing novel therapeutic agents based on pyrimidine derivatives due to their broad spectrum of biological activities. The fluorobenzyl group is particularly attractive for medicinal chemists because it can enhance drug bioavailability and target specificity. Additionally, the dione functionality provides a versatile platform for designing molecules with enhanced metabolic stability and improved pharmacokinetic profiles.

In conclusion, the compound with CAS number 2097964-17-3, known as 6-(2-fluorobenzyl)pyrimidine-2,4(1H,3H)-dione, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. Ongoing studies continue to uncover new insights into its potential applications across various therapeutic areas, underscoring its significance in modern drug development.